Cas no 1805582-53-9 (4-Bromo-3-chloro-5-fluorobenzoyl chloride)

• Product Name: 4-Bromo-3-chloro-5-fluorobenzoyl chloride
• CAS No: 1805582-53-9
• MF: C₇H₂BrCl₂FO
• MW: 271.898582935333
• CID: 4706976
• Update Time: 2025-05-20

4-Bromo-3-chloro-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5-fluorobenzoyl chloride

• Inchi： 1S/C7H2BrCl2FO/c8-6-4(9)1-3(7(10)12)2-5(6)11/h1-2H
• InChI Key： WKCIRDFKZKVNAA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)Cl)=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-3-chloro-5-fluorobenzoyl chloride

Introduction to 4-Bromo-3-chloro-5-fluorobenzoyl chloride (CAS No. 1805582-53-9)

4-Bromo-3-chloro-5-fluorobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805582-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzoic acid derivative features a unique substitution pattern, incorporating bromine, chlorine, and fluorine atoms at specific positions on the benzene ring, which imparts distinct reactivity and functional properties. The presence of these halogen atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive compounds.

The compound's structure, characterized by a highly electron-withdrawing nature due to the halogen substituents, enhances its utility as a building block in medicinal chemistry. Specifically, the chloro and bromo groups introduce electrophilic centers that are susceptible to nucleophilic attack, while the fluorine atom can influence both electronic and steric properties, affecting the overall reactivity and biological activity of derived molecules. This combination of substituents makes 4-Bromo-3-chloro-5-fluorobenzoyl chloride a versatile tool for synthetic chemists aiming to develop targeted therapies.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that such derivatives can exhibit potent effects on various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The specific arrangement of halogens in 4-Bromo-3-chloro-5-fluorobenzoyl chloride has been shown to modulate the binding affinity and selectivity of resulting compounds, making it an attractive candidate for drug discovery programs.

One notable area of investigation involves the use of 4-Bromo-3-chloro-5-fluorobenzoyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors with improved potency and reduced side effects. For instance, recent studies have highlighted its application in generating small-molecule inhibitors that selectively target specific kinases, thereby offering promising leads for therapeutic intervention.

Another emerging application of 4-Bromo-3-chloro-5-fluorobenzoyl chloride is in the development of agrochemicals. The unique structural features of this compound contribute to its efficacy as a precursor for herbicides and fungicides. The halogenated benzoyl chloride moiety allows for further functionalization, enabling the creation of compounds that exhibit enhanced environmental stability while maintaining high activity against pests and pathogens. This aligns with the growing demand for sustainable agricultural solutions that balance efficacy with ecological responsibility.

The synthetic utility of 4-Bromo-3-chloro-5-fluorobenzoyl chloride extends beyond pharmaceuticals and agrochemicals. It has also been utilized in materials science, particularly in the design of advanced polymers and liquid crystals. The presence of halogen atoms influences polymerization reactions and molecular packing, leading to materials with tailored properties such as increased thermal stability or improved optical characteristics. These applications underscore the compound's versatility as a chemical intermediate.

From a chemical synthesis perspective, 4-Bromo-3-chloro-5-fluorobenzoyl chloride serves as an excellent electrophile for various nucleophilic substitution reactions. It can be readily incorporated into larger molecular frameworks through reactions such as Friedel-Crafts acylations or nucleophilic aromatic substitutions. These transformations are fundamental in constructing complex organic molecules, and 4-Bromo-3-chloro-5-fluorobenzoyl chloride provides a reliable starting point for such synthetic endeavors.

The safety profile of 4-Bromo-3-chloro-5-fluorobenzoyl chloride is another critical consideration in its application. While it is not classified as a hazardous material under standard conditions, appropriate handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to minimize exposure risks.

In conclusion,4-Bromo-3-chloro-5-fluorobenzoyl chloride (CAS No. 1805582-53-9) represents a significant advancement in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural attributes make it an indispensable tool for researchers developing innovative solutions in medicine, agriculture, and materials science. As scientific understanding continues to evolve,4-Bromo-3-chloro-5-fluorobenzoyl chloride is poised to remain at the forefront of chemical innovation.